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Compound of Interest

Compound Name: FIt3-IN-10

Cat. No.: B10854514

For Researchers, Scientists, and Drug Development Professionals

Abstract

FMS-like tyrosine kinase 3 (FLT3) is a receptor tyrosine kinase that plays a critical role in the
proliferation and differentiation of hematopoietic stem cells.[1] Activating mutations in the FLT3
gene are prevalent in acute myeloid leukemia (AML), making it a key therapeutic target.[2][3][4]
FIt3-IN-10 is a potent inhibitor of FLT3, showing potential for the treatment of FLT3-mutated
AML.[5][6][7] Proper preparation of FIt3-IN-10 stock solutions is crucial for accurate and
reproducible experimental results. This document provides a detailed protocol for the
preparation, storage, and handling of FIt3-IN-10 stock solutions using dimethyl sulfoxide
(DMSO) as the solvent.

Physicochemical Properties and Solubility

A summary of the key properties of FIt3-IN-10 is presented below. This data is essential for
calculating the required mass of the compound to achieve a desired stock solution
concentration.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b10854514?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC2716016/
https://atlasgeneticsoncology.org/gene/144/flt3-(fms-like-tyrosine-kinase-3)
https://pmc.ncbi.nlm.nih.gov/articles/PMC10461230/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10136888/
https://www.benchchem.com/product/b10854514?utm_src=pdf-body
https://www.targetmol.com/compound/flt3-in-10
https://www.medchemexpress.com/flt3-in-10.html
https://www.glpbio.com/kr/flt3-in-10.html
https://www.benchchem.com/product/b10854514?utm_src=pdf-body
https://www.benchchem.com/product/b10854514?utm_src=pdf-body
https://www.benchchem.com/product/b10854514?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Property Value Reference

2-Oxazolamine, 5-(4-
Synonyms [5]
fluorophenyl)-N-phenyl-

Molecular Formula Ci1sH11FN20 [5]1[6]
Molecular Weight 254.26 g/mol [516]1[7]
Appearance Crystalline solid [819]
Solubility in DMSO 55 mg/mL (216.31 mM) [5]

Recommended Materials and Equipment

o FIt3-IN-10 powder

o Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials (polypropylene or glass)[10]
o Calibrated analytical balance

» Vortex mixer

e Sonicator (water bath or probe)

» Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Experimental Protocol: Stock Solution Preparation

This protocol details the steps to prepare a concentrated stock solution of FIt3-IN-10 in DMSO.
It is recommended to prepare a high-concentration stock (e.g., 10 mM or 50 mM) which can
then be diluted to the final working concentration for experiments.

Workflow for Stock Solution Preparation
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Caption: Workflow for preparing FIt3-IN-10 DMSO stock solution.
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Step-by-Step Procedure

o Determine Required Concentration and Volume: Decide on the desired final concentration
(e.g., 10 mM) and volume of the stock solution.

o Calculate the Mass of FIt3-IN-10: Use the following formula to calculate the mass of FIt3-IN-
10 powder required: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight (
g/mol)

o Weigh the Compound: Accurately weigh the calculated mass of FIt3-IN-10 powder using a
calibrated analytical balance and place it into a sterile vial.

o Add DMSO: Add the calculated volume of high-purity DMSO to the vial containing the FIt3-
IN-10 powder. It is advisable to use newly opened DMSO, as hygroscopic (water-absorbing)
DMSO can impact the solubility of some compounds.[11]

¢ Dissolve the Compound:
o Cap the vial securely and vortex thoroughly for 1-2 minutes.

o If the compound is not fully dissolved, sonication is recommended to facilitate dissolution.
[5] Sonicate the vial in a water bath for 5-10 minutes.

o Visually inspect the solution to ensure no solid particles remain. The solution should be
clear.

 Aliquot for Storage: To avoid repeated freeze-thaw cycles, which can degrade the compound
over time, it is highly recommended to aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes.[5]

» Store Properly: Store the aliquots at -80°C for long-term storage or at -20°C for shorter-term
storage.[5][6][7]

Stock Solution Calculation Examples

The table below provides the required mass of FIt3-IN-10 and volume of DMSO to prepare
stock solutions of common concentrations.[7]
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Desired Stock

Volume of Stock

Mass of FIt3-IN-10 Volume of DMSO to

Concentration Solution Required Add
1mM 1mL 0.254 mg 1mL
5 mM 1mL 1.271 mg 1mL
10 mM 1mL 2.543 mg 1mL
50 mM 1mL 12.713 mg 1mL

Note: Calculations are based on a Molecular Weight of 254.26 g/mol .

Storage and Stability

Proper storage is critical to maintaining the integrity and activity of the FIt3-IN-10 stock solution.

. Storage . .
Condition Stability Period Reference
Temperature
Powder -20°C 3 years [5]
In DMSO -80°C 6 months to 1 year 516171
In DMSO -20°C 1 month [6][7]
Short-term (in DMSO)  4°C Up to 1 week [5]

Key Recommendations:

e Avoid Freeze-Thaw Cycles: Repeated freezing and thawing can degrade the compound.

Aliquoting is the most effective way to prevent this.[5] Studies on various compounds in

DMSO show no significant loss after up to 11-25 cycles, but minimizing cycles is best

practice.[10][12]

e Protect from Light: For some inhibitors, light protection is recommended during storage.[6]

o Working Dilutions: When preparing working dilutions for cell-based assays, the final

concentration of DMSO should typically not exceed 0.1% to avoid solvent-induced

cytotoxicity.[5]
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FLT3 Signaling Pathway and Inhibition

FIt3-IN-10 exerts its therapeutic effect by inhibiting the FLT3 signaling cascade. Under normal
conditions, the binding of FLT3 Ligand (FL) to the FLT3 receptor induces dimerization and
autophosphorylation, activating downstream pathways like PISK/AKT, RAS/MAPK, and
JAK/STATS5.[3][13] These pathways are crucial for cell survival and proliferation. In AML,
mutations can lead to constitutive, ligand-independent activation of this pathway. FIt3-IN-10
blocks the kinase activity, thereby inhibiting these downstream signals and inducing apoptosis

in cancer cells.
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Caption: Simplified FLT3 signaling pathway and the inhibitory action of FIt3-IN-10.

© 2025 BenchChem. All rights reserved. 7/9

Tech Support


https://www.benchchem.com/product/b10854514?utm_src=pdf-body-img
https://www.benchchem.com/product/b10854514?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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